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Substituted Biphenyls

Introduction

Biphenyls and their substituted derivatives are privileged scaffolds in a multitude of scientific
disciplines, including medicinal chemistry, materials science, and catalysis.[1] The unique
structural motif of two directly connected phenyl rings allows for the generation of complex
three-dimensional structures, particularly when rotation around the central C-C bond is
restricted, leading to atropisomerism. The chemical reactivity of the biphenyl core is profoundly
influenced by the nature and position of its substituents. This guide provides a comparative
analysis of the reactivity of substituted biphenyl compounds, focusing on the interplay of
electronic and steric effects. We will delve into key reactions, supported by experimental data
and detailed protocols, to provide researchers, scientists, and drug development professionals
with a robust framework for predicting and manipulating the reactivity of these versatile
molecules.
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Theoretical Framework: Governing Principles of
Biphenyl Reactivity

The reactivity of a substituted biphenyl is primarily dictated by a delicate balance between two
fundamental factors: electronic effects and steric effects. These factors influence the electron
density distribution within the aromatic rings and the accessibility of the reactive centers.

Electronic Effects: Modulating Electron Density

Substituents on the biphenyl rings can either donate or withdraw electron density through
inductive and resonance effects. This modulation of the electronic landscape has a profound
impact on the susceptibility of the rings to chemical attack.

e Electron-Donating Groups (EDGSs): Substituents such as methoxy (-OCHs), amino (-NHz),
and alkyl groups (-R) increase the electron density of the aromatic ring. This enhanced
nucleophilicity makes the ring more susceptible to electrophilic aromatic substitution.

o Electron-Withdrawing Groups (EWGS): Groups like nitro (-NO2), cyano (-CN), and carbonyls
(-COR) decrease the electron density of the ring. This makes the ring more electrophilic and
thus more reactive towards nucleophilic aromatic substitution.[2]

In the context of palladium-catalyzed cross-coupling reactions, which are pivotal in biphenyl
synthesis, electronic effects play a crucial role. For instance, in the Suzuki-Miyaura coupling,
electron-withdrawing groups on the aryl halide partner can facilitate the rate-determining
oxidative addition step to the palladium(0) catalyst.[3][4] Conversely, electron-donating groups
on the boronic acid partner can accelerate the transmetalation step.

A guantitative measure of these electronic effects can be described by the Hammett equation:
log(k/ko) = op

Where:

e ks the rate constant for the substituted reactant.

e ko is the rate constant for the unsubstituted reactant.
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e 0O (sigma) is the substituent constant, which depends on the nature and position (meta or
para) of the substituent.[5][6]

» p (rho) is the reaction constant, which indicates the sensitivity of a particular reaction to
electronic effects.[5]

A positive p value signifies that the reaction is accelerated by electron-withdrawing groups,
while a negative p value indicates acceleration by electron-donating groups.[5]

Steric Effects: The Impact of Bulk and Conformation

Steric hindrance, particularly from substituents at the ortho positions, plays a critical role in the
reactivity of biphenyls.[7][8]

» Restricted Rotation and Planarity: The two phenyl rings in biphenyl are not coplanar in the
gas phase or in solution, adopting a twisted conformation to relieve steric clashes between
the ortho-hydrogens.[7][9] Bulky ortho-substituents exacerbate this effect, increasing the
dihedral angle between the rings.[7][8][10] This twisting disrupts 1t-conjugation between the
rings, which can influence the electronic communication between substituents on different
rings.

» Accessibility of the Reaction Center: Large ortho-substituents can physically block the
approach of reagents or catalysts to the reactive site.[11][12][13] This is a significant
challenge in reactions like the Suzuki-Miyaura coupling, where the formation of di- and tri-
ortho-substituted biaryls is notoriously difficult.[11][13]

The following diagram illustrates how ortho-substituents force the biphenyl rings out of
planarity, creating steric hindrance.
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Caption: Steric hindrance from ortho-substituents (R) increases the torsional angle.

Comparative Reactivity in Palladium-Catalyzed

Cross-Coupling

The Suzuki-Miyaura coupling is arguably the most important reaction for the synthesis of

substituted biphenyls due to its versatility and functional group tolerance.[1][14] The reactivity

of the aryl halide and arylboronic acid coupling partners is highly dependent on their

substituents.
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The generalized catalytic cycle for the Suzuki-Miyaura coupling is shown below. Substituents
on both the aryl halide (Ar-X) and the aryl boronic acid (Ar'-B(OH)2) can influence the rate of
each step.

Pd(0O)L2
Product Formation Ar-Pd(Il)-X(L2)
Ar-Pd(Il)-Ar'(L2) EWGs on Ar accelerate
%on Ar' accelerate
Reductive Elimination Transmetalation Oxidative Addition
(Ar'-B(OH)2 + Base) (Ar-X)

Click to download full resolution via product page

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Quantitative Data on Substituent Effects

The following table summarizes the impact of different substituents on the yield of a model
Suzuki-Miyaura coupling reaction between a substituted bromobenzene and phenylboronic
acid.
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Substituent
(X) on o Electronic ]
Entry Position Yield (%) Reference
Bromobenz Effect
ene
1 -NO2 para Strong EWG 95 [4]
2 -CF3 para Strong EWG 92 [4]
3 -H - Neutral 85 [4]
4 -CHs para Weak EDG 78 [4]
5 -OCHs para Strong EDG 70 [4]
Weak EDG +
6 -CHs ortho Steric 45 [12]
Hindrance
Strong EWG
7 -CF3 ortho + Steric 55 [12]
Hindrance

Analysis and Interpretation:

» Electronic Effects (Entries 1-5): A clear trend is observed where electron-withdrawing groups
on the aryl bromide lead to higher yields. This is consistent with the mechanism where
EWGs facilitate the oxidative addition of the aryl halide to the Pd(0) center, which is often the
rate-determining step.[3][4] Conversely, electron-donating groups disfavor this step, resulting
in lower yields under identical reaction conditions.

o Steric Effects (Entries 6-7): The introduction of a substituent in the ortho position, regardless
of its electronic nature, leads to a significant drop in yield. The bulky ortho group hinders the
approach of the palladium catalyst to the C-Br bond, thereby slowing down the oxidative
addition step.[11][13] While the EWG effect of the -CF3 group in entry 7 still results in a
slightly higher yield compared to the EDG effect of the -CHs group in entry 6, the overriding
factor for ortho-substituted substrates is steric hindrance.

Experimental Protocols
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To ensure the integrity and reproducibility of research, detailed experimental protocols are
essential. Below is a representative protocol for a Suzuki-Miyaura coupling reaction.

General Protocol for Suzuki-Miyaura Coupling

Objective: To synthesize 4-methoxy-4'-nitrobiphenyl from 4-bromo-nitrobenzene and 4-
methoxyphenylboronic acid.

Materials:

4-Bromonitrobenzene (1.0 mmol, 202 mg)

e 4-Methoxyphenylboronic acid (1.2 mmol, 182 mg)

o Palladium(ll) acetate [Pd(OAc)z] (0.02 mmol, 4.5 mg)

e SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 mmol, 16.4 mg)
e Potassium phosphate (KsPOa), tribasic (2.0 mmol, 424 mg)

e Toluene (5 mL)

o Water (0.5 mL)

Workflow Diagram:

Combine Reactants:
- Aryl Halide
- Boronic Acid
- Base (KsPOa)
- Catalyst (Pd(OAc)2)
- Ligand (SPhos)

y - Aqueous Workup: Purification:
Add Solvents: Heat Reacu?n Mixture _Cool to RT - Dry Organic Layer (Na:S0%)
- Toluene (e.g., 100 °C, 18h) . Isolated Product
- Add Water & EtOAc - Concentrate in vacuo
- Water Under Inert Atmosphere (N2/Ar)
- Separate Layers - Column Chromatography

Click to download full resolution via product page
Caption: Experimental workflow for a typical Suzuki-Miyaura cross-coupling reaction.

Step-by-Step Procedure:
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e Reaction Setup: To an oven-dried Schlenk tube, add 4-bromonitrobenzene, 4-
methoxyphenylboronic acid, KsPOa4, Pd(OAc)2, and SPhos.

o Causality: The Schlenk tube and inert atmosphere are crucial because the Pd(0) active
catalyst is sensitive to oxygen. SPhos is a bulky, electron-rich phosphine ligand that
stabilizes the palladium catalyst and promotes the difficult oxidative addition and reductive
elimination steps, especially for hindered substrates.[12]

 Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with nitrogen or
argon gas three times.

e Solvent Addition: Add toluene and water via syringe.

o Causality: Toluene is a common non-polar solvent for these reactions. The addition of a
small amount of water in a biphasic system is often beneficial, as it helps to dissolve the
inorganic base (KsPOa4) and facilitates the transmetalation step.

e Reaction Execution: Place the sealed tube in a preheated oil bath at 100 °C and stir for 18
hours. Monitor the reaction progress by TLC or GC-MS.

o Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with
ethyl acetate (20 mL) and water (20 mL). Transfer the mixture to a separatory funnel and
separate the layers.

o Extraction: Extract the aqueous layer with ethyl acetate (2 x 15 mL).

 Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous
sodium sulfate (NazS0a), filter, and concentrate under reduced pressure. Purify the crude
residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate
gradient) to yield the pure biphenyl product.

Conclusion

The reactivity of substituted biphenyls is a nuanced interplay of electronic and steric factors. A
thorough understanding of these principles is paramount for designing efficient synthetic routes
and predicting reaction outcomes. Electron-withdrawing groups generally accelerate reactions
where the biphenyl acts as an electrophile (e.g., the aryl halide in cross-coupling), while
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electron-donating groups enhance its nucleophilicity. However, steric hindrance, especially from

ortho-substituents, often represents the dominant factor, impeding reactivity by restricting bond

rotation and blocking access to the reactive center. By carefully selecting substituents, reaction

partners, and catalytic systems, researchers can effectively navigate these effects to achieve

the desired chemical transformations.
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